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Compound of Interest

Compound Name: O-Desmethyl Mebeverine Acid

Cat. No.: B1419324

This document provides an in-depth, procedural guide for the safe and compliant disposal of O-
Desmethyl Mebeverine Acid, a primary metabolite of the antispasmodic drug Mebeverine.[1]
[2] As research and development involving pharmacologically active compounds and their
metabolites intensifies, establishing rigorous and scientifically-grounded disposal protocols is
paramount to ensuring laboratory safety and environmental stewardship. This guide moves
beyond mere compliance, offering a framework for risk assessment and waste management
rooted in the chemical nature of the compound and established best practices.

Hazard Identification and Risk Assessment

A thorough understanding of a chemical's properties is the foundation of any safety protocol. O-
Desmethyl Mebeverine Acid (CAS No. 586357-02-0) is the product of hydrolysis and
demethylation of its parent compound, Mebeverine.[2][3]

While a Safety Data Sheet (SDS) for O-Desmethyl Mebeverine Acid indicates that the pure
substance is not classified as hazardous under the Globally Harmonized System (GHS), it is
designated as "Water hazard class 1 (Self-assessment): slightly hazardous for water". This
classification necessitates that the compound, especially in large quantities, should not be
allowed to enter groundwater, water courses, or sewage systems.

Furthermore, the parent compound, Mebeverine Hydrochloride, is classified as harmful if
swallowed and very toxic to aquatic life with long-lasting effects.[4][5] Given the structural
relationship and the potential for biological activity, it is prudent to treat O-Desmethyl
Mebeverine Acid with a high degree of caution, particularly concerning environmental release.
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The precautionary principle dictates that it should be managed as a chemical waste stream

requiring controlled disposal.

Table 1: Physicochemical and Hazard Profile of O-Desmethyl Mebeverine Acid

Property Value Source(s)
4-[ethyl-[1-(4-

IUPAC Name hydroxyphenyl)propan-2- [1][6]
ylJamino]butanoic acid

CAS Number 586357-02-0 [2][6]

Molecular Formula C15H23NOs3 [1112][6]

Molecular Weight 265.35 g/mol [1][6]

GHS Classification

Not classified

NFPA Ratings

Health: 0, Fire: 0, Reactivity: O

Environmental Hazard

Water hazard class 1: slightly

hazardous for water

Solubility

Slightly soluble in DMSO and

Methanol (with sonication)

[2](3]

Regulatory Context: A Framework for Compliance

Disposal of laboratory waste is governed by a multi-tiered regulatory framework. While O-

Desmethyl Mebeverine Acid is not explicitly a P- or U-listed hazardous waste under the U.S.

Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA),

its status as a pharmacologically active compound places its disposal under scrutiny.[7] The

EPA's regulations for the management of hazardous waste pharmaceuticals (40 CFR Part 266

Subpart P) prohibit the sewering (i.e., "down-the-drain" disposal) of hazardous waste

pharmaceuticals.[8][9] Adhering to this principle for all active pharmaceutical ingredients and

their metabolites, regardless of their formal hazard classification, represents the most robust

and responsible management practice.
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All disposal activities must comply with local, state, and federal regulations. This guide provides
a baseline of best practices that should be adapted to meet all institutional and regional
requirements.

Personnel Safety & Personal Protective Equipment
(PPE)

Protecting laboratory personnel is the first priority. Although O-Desmethyl Mebeverine Acid is
not classified as a skin or eye irritant, direct contact with any chemical should be avoided.

Standard PPE for Handling O-Desmethyl Mebeverine Acid:
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Hand Protection: Standard nitrile or latex laboratory gloves. Gloves must be inspected before
use and changed immediately if contaminated.

» Body Protection: A standard laboratory coat.

o Respiratory Protection: Not generally required when handling small quantities in a well-
ventilated area. If generating aerosols or handling bulk powder, work should be performed in
a chemical fume hood.

Core Disposal Protocol: Waste Segregation and
Collection

The fundamental principle of chemical waste management is proper segregation to prevent
inadvertent and hazardous reactions.[10][11] O-Desmethyl Mebeverine Acid waste must be
collected at the point of generation and segregated from other waste streams.

Step-by-Step Collection Procedure:

o Select a Compatible Waste Container: Use a clearly marked, leak-proof container with a
secure screw-top lid.[12] For solid waste, a high-density polyethylene (HDPE) wide-mouth
bottle is suitable. For liquid waste (e.g., from solutions), use a glass or HDPE bottle
compatible with the solvent used.
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o Label the Container: Before adding any waste, affix a "Hazardous Waste" label to the
container.[12] The label must include:

The words "Hazardous Waste."

[e]

o

The full chemical name: "O-Desmethyl Mebeverine Acid." Do not use abbreviations.[12]

[¢]

The primary solvent if it is a liquid waste stream.

o

An indication of the hazards (e.g., "Slightly hazardous to aquatic life").

The date accumulation started.

[e]

e Accumulate Waste:

o Solid Waste: Collect waste O-Desmethyl Mebeverine Acid powder, contaminated
weighing papers, and disposable equipment (e.qg., pipette tips, contaminated gloves) in the
designated solid waste container.

o Liquid Waste: Collect solutions containing O-Desmethyl Mebeverine Acid in the
designated liquid waste container. Do not mix incompatible waste streams.[11] For
instance, halogenated and non-halogenated solvent wastes should be collected
separately.

e Maintain Container Integrity: Keep the waste container closed at all times, except when
adding waste.[12] Store the container in a designated satellite accumulation area within the
laboratory, away from general traffic and in secondary containment (such as a spill tray).[10]

» Arrange for Disposal: Once the container is full or waste is no longer being generated,
contact your institution's Environmental Health and Safety (E&S) department to arrange for
professional disposal.[13] Disposal should be handled by a licensed hazardous waste
management service.

Disposal Pathways and Decision Workflow

The appropriate disposal pathway depends on the form of the waste. The following workflow
provides a decision-making framework for managing different waste streams containing O-
Desmethyl Mebeverine Acid.
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Diagram 1: Decision workflow for the disposal of O-Desmethyl Mebeverine Acid waste
streams.

The preferred method for the ultimate disposal of pharmaceutical waste is high-temperature
incineration by a licensed hazardous waste facility.[14] This method ensures the complete
destruction of the active compound, preventing its release into the environment.

Decontamination & Spill Management
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Accidental spills should be managed promptly and safely.

Spill Cleanup Protocol:

o Alert Personnel: Notify others in the immediate area of the spill.

o Don Appropriate PPE: At a minimum, wear a lab coat, gloves, and eye protection.
e Contain the Spill:

o For solid spills: Gently cover the spill with an absorbent material (e.g., vermiculite or sand)
to prevent the powder from becoming airborne.

o For liquid spills: Cover with absorbent pads or other suitable absorbent material.

o Clean the Area: Carefully sweep or wipe the absorbent material from the outside-in and
place it into your designated solid hazardous waste container.

o Decontaminate the Surface: Clean the spill area with a suitable solvent (e.g., methanol, if
compatible with the surface) followed by a detergent and water solution. All cleaning
materials must be disposed of as hazardous waste.

e Wash Hands: Thoroughly wash hands after the cleanup is complete.

Empty Container Disposal

Chemical containers are not considered "empty" until they have been properly decontaminated.
[11][12]

Procedure for Empty Containers:

» Triple Rinse: Rinse the empty container with a suitable solvent (one that can solubilize the
compound, such as methanol or DMSO) at least three times.[12]

» Collect Rinsate: The rinsate from each rinse must be collected and disposed of as liquid
hazardous waste.[11][12]

o Deface the Label: Completely remove or deface the original label on the container.
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e Final Disposal: Once triple-rinsed and with the label removed, the container can typically be
disposed of in the regular trash or recycling, depending on institutional policy.[12]

Conclusion

The responsible management of chemical waste like O-Desmethyl Mebeverine Acid is a
critical component of the research lifecycle. While not formally classified as a hazardous
substance, its identity as a pharmacologically active metabolite and its potential for aquatic
harm warrant a conservative and rigorous disposal approach. By implementing the procedures
outlined in this guide—centered on thorough hazard assessment, proper segregation, secure
containment, and professional disposal via high-temperature incineration—researchers can
protect themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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